Cas no 2171849-35-5 (1-(bromomethyl)-4',4'-dimethyl-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclohexane)

• Product Name: 1-(bromomethyl)-4',4'-dimethyl-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclohexane
• CAS No: 2171849-35-5
• MF: C₁₃H₂₁BrO
• MW: 273.209243535995
• CID: 6317924
• PubChem ID: 165794049
• Update Time: 2025-07-31

1-(bromomethyl)-4',4'-dimethyl-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-4',4'-dimethyl-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclohexane
• EN300-1619271
• 1-(bromomethyl)-4',4'-dimethyl-3-oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclohexane]
• 2171849-35-5

• Inchi： 1S/C13H21BrO/c1-11(2)3-5-13(6-4-11)12(9-14)7-10(12)8-15-13/h10H,3-9H2,1-2H3
• InChI Key： NFUJLXNXBAXBFC-UHFFFAOYSA-N
• SMILES： BrCC12CC1COC12CCC(C)(C)CC1

Computed Properties

• Exact Mass: 272.07758g/mol
• Monoisotopic Mass: 272.07758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(bromomethyl)-4',4'-dimethyl-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclohexane

1-(bromomethyl)-4',4'-dimethyl-3-oxaspirobicyclo[3.1.0]hexane-2,1'-cyclohexane (CAS No. 2171849-35-5): An Overview of Its Structure, Synthesis, and Potential Applications

1-(bromomethyl)-4',4'-dimethyl-3-oxaspirobicyclo[3.1.0]hexane-2,1'-cyclohexane (CAS No. 2171849-35-5) is a complex organic compound with a unique spirocyclic structure that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound features a bromomethyl group attached to a spirocyclic framework, which includes a cyclohexane ring and a dimethyl-substituted cyclohexane ring connected through an oxygen atom.

The spirocyclic structure of 1-(bromomethyl)-4',4'-dimethyl-3-oxaspirobicyclo[3.1.0]hexane-2,1'-cyclohexane is particularly noteworthy due to its rigidity and the ability to influence the conformational properties of the molecule. This rigidity can be advantageous in designing molecules with specific biological activities or in creating materials with unique physical properties.

In terms of synthesis, 1-(bromomethyl)-4',4'-dimethyl-3-oxaspirobicyclo[3.1.0]hexane-2,1'-cyclohexane can be prepared through a series of well-defined steps involving the formation of the spirocyclic core and subsequent functionalization with the bromomethyl group. One common approach involves the intramolecular cyclization of a suitable precursor followed by bromination of the methyl group. Recent advancements in synthetic methodologies have made it possible to achieve high yields and stereoselectivity in the preparation of this compound.

The bromomethyl group in 1-(bromomethyl)-4',4'-dimethyl-3-oxaspirobicyclo[3.1.0]hexane-2,1'-cyclohexane is a versatile functional group that can undergo various chemical transformations, making it an attractive intermediate for further derivatization. For example, the bromomethyl group can be converted into other functional groups such as amines, alcohols, or thiols through nucleophilic substitution reactions. These transformations can lead to the synthesis of a wide range of derivatives with diverse properties and potential applications.

In the field of medicinal chemistry, 1-(bromomethyl)-4',4'-dimethyl-3-oxaspirobicyclo[3.1.0]hexane-2,1'-cyclohexane has shown promise as a scaffold for the development of new therapeutic agents. The spirocyclic structure provides a rigid framework that can enhance the binding affinity and selectivity of molecules targeting specific biological receptors or enzymes. Additionally, the presence of the bromomethyl group allows for easy modification and optimization of pharmacological properties through derivatization.

Recent studies have explored the potential of 1-(bromomethyl)-4',4'-dimethyl-3-oxaspirobicyclo[3.1.0]hexane-2,1'-cyclohexane as a lead compound for drug discovery. For instance, researchers have synthesized derivatives of this compound and evaluated their biological activities against various targets, including enzymes involved in cancer pathways and receptors implicated in neurological disorders. Some of these derivatives have exhibited promising results in preliminary assays, warranting further investigation.

Beyond medicinal chemistry, 1-(bromomethyl)-4',4'-dimethyl-3-oxaspirobicyclo[3.1.0]hexane-2,1'-cyclohexane has also found applications in materials science due to its unique structural features. The rigidity and stability of the spirocyclic core make it suitable for use as a building block in the design of advanced materials with tailored properties. For example, researchers have incorporated this compound into polymers and other supramolecular assemblies to create materials with enhanced mechanical strength or improved thermal stability.

In conclusion, 1-(bromomethyl)-4',4'-dimethyl-3-oxaspirobicyclo[3.1.0]hexane-2,1'-cyclohexane (CAS No. 2171849-35-5) is a versatile organic compound with significant potential in both medicinal chemistry and materials science. Its unique spirocyclic structure and bromomethyl functional group offer opportunities for further exploration and development into new therapeutic agents and advanced materials. As research continues to advance in these fields, it is likely that this compound will play an increasingly important role in driving innovation and discovery.